1-[2-[(4-Chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-(4-methoxyphenyl)ethanone

• IUPAC Name: 1-[2-[(4-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-(4-methoxyphenyl)ethanone
• InChI: InChI=1S/C19H19ClN2O2S/c1-24-17-8-4-14(5-9-17)12-18(23)22-11-10-21-19(22)25-13-15-2-6-16(20)7-3-15/h2-9H,10-13H2,1H3
• InChI Key: MODOOWCIWGNZPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)N2CCN=C2SCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H19ClN2O2S
• Molecular Weight: 374.9 g/mol

Description

1-[2-[(4-Chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-(4-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C19H19ClN2O2S and its molecular weight is 374.88. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

• Moskvina, Shilin, and Khilya (2015) developed a convenient method for preparing various heterocyclic compounds, demonstrating the use of related chlorophenyl and methoxyphenyl derivatives in condensation reactions to yield isoflavones and other heterocycles with good yields (Moskvina, Shilin, & Khilya, 2015).

Photolytic Transformations

• Doppler, Schmid, and Hansen (1979) explored the photolysis of benzisoxazole derivatives (closely related to the query compound) in the presence of sulfuric acid and benzene derivatives, leading to the formation of amino-acetophenones and diphenylamine derivatives, highlighting potential pathways for environmental degradation or synthetic applications (Doppler, Schmid, & Hansen, 1979).

Antituberculosis and Antifungal Agents

• Chitra et al. (2011) synthesized 3-heteroarylthioquinoline derivatives by starting from derivatives similar to the query compound and screened them for in vitro activity against Mycobacterium tuberculosis, showing that certain derivatives exhibit significant activity, suggesting potential pharmaceutical applications (Chitra et al., 2011).

Environmental Concerns

• Sun et al. (2019) investigated the transformation of UV filters (related to the compound of interest) during chlorination disinfection processes, identifying novel disinfection by-products and suggesting environmental and health risk assessments of such compounds in water treatment and swimming pools (Sun et al., 2019).

Mechanism of Action

Target of Action

Compounds with similar structures, such as benzimidazole and indole derivatives, have been found to interact with a variety of targets, including bacterial cell division protein ftsz and multiple receptors .

Mode of Action

It’s worth noting that similar compounds have shown antimicrobial activity . The interaction with its targets could lead to changes in cellular processes, ultimately affecting the growth and survival of the organism.

Biochemical Pathways

Similar compounds have been found to affect a variety of pathways, particularly those involved in bacterial cell division .

Pharmacokinetics

It’s worth noting that similar compounds, such as piperazine derivatives, have been found to positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

Similar compounds have shown antimicrobial activity, suggesting that this compound may also have potential antimicrobial effects .